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Compound of Interest

Compound Name: C15H17BrN6O3

Cat. No.: B15173474 Get Quote

Pyrrolo[2,3-d]pyrimidines are a class of heterocyclic compounds recognized for their diverse

biological activities. They are often investigated as inhibitors of various protein kinases, playing

a role in the development of targeted therapies for diseases such as cancer.

Path Forward
A thorough review of the full text of Korean patent KR 10-2012-0105448 is the necessary next

step to acquire the specific data required for this technical guide. This would include:

Chemical Structure and Identifier: To determine the precise chemical structure and any

assigned compound name or code.

Quantitative Data: To extract any in vitro assay results, such as IC50 or EC50 values, which

would be organized into structured tables.

Experimental Protocols: To detail the methodologies used for the in vitro screening assays.

Signaling Pathway Information: To identify any described mechanisms of action or affected

cellular signaling pathways, which would then be visualized.

Until the detailed information from the patent becomes available, a specific and in-depth

technical guide on the in vitro screening of C15H17BrN6O3 cannot be generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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